Cas no 56072-60-7 (2-methyl-1-(thiophen-2-yl)propan-1-amine)

2-methyl-1-(thiophen-2-yl)propan-1-amine structure
56072-60-7 structure
Product Name:2-methyl-1-(thiophen-2-yl)propan-1-amine
CAS No:56072-60-7
MF:C8H13NS
MW:155.26052069664
MDL:MFCD07186378
CID:1016698
PubChem ID:3159240
Update Time:2024-11-03

2-methyl-1-(thiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-METHYL-1-THIEN-2-YLPROPAN-1-AMINE
    • 2-METHYL-1-THIOPHEN-2-YL-PROPYLAMINE
    • 2-methyl-1-(2-thienyl)propylamine
    • 2-methyl-1-(thiophen-2-yl)propan-1-amine
    • AC1MKLKC
    • CTK5A4605
    • SBB010369
    • EN300-14074
    • N12452
    • NCGC00322474-01
    • AKOS000302660
    • MFCD07186378
    • CS-0234315
    • 2-methyl-1-thiophen-2-ylpropan-1-amine
    • DTXSID50390165
    • A870026
    • 2-Methyl-1-(2-thienyl)-1-propanamine, AldrichCPR
    • HMS1698H05
    • 56072-60-7
    • ASINEX-REAG BAS 09888856;2-METHYL-1-THIOPHEN-2-YL-PROPYLAMINE;2-METHYL-1-THIEN-2-YLPROPAN-1-AMINE
    • BB 0221017
    • SCHEMBL23695542
    • AB01317825-02
    • FT-0677702
    • AKOS016341302
    • ALBB-020881
    • 2-methyl-1-(2-thienyl)propan-1-amine hydrobromide
    • MDL: MFCD07186378
    • Inchi: 1S/C8H13NS/c1-6(2)8(9)7-4-3-5-10-7/h3-6,8H,9H2,1-2H3
    • InChI Key: VJVICAYVXMSTAM-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C(C)C)N

Computed Properties

  • Exact Mass: 155.07687059g/mol
  • Monoisotopic Mass: 155.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.3Ų

2-methyl-1-(thiophen-2-yl)propan-1-amine Security Information

  • Hazard Category Code: 22-36
  • Hazardous Material Identification: Xi Xn
  • HazardClass:IRRITANT

2-methyl-1-(thiophen-2-yl)propan-1-amine Pricemore >>

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